Cas no 1797077-47-4 (2,5-dimethyl-N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]furan-3-carboxamide)

• Product Name: 2,5-dimethyl-N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]furan-3-carboxamide
• CAS No: 1797077-47-4
• MF: C₁₇H₂₁NO₃S
• MW: 319.418543577194
• CID: 5369590
• Update Time: 2025-06-07

2,5-dimethyl-N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyl-N-(tetrahydro-2H-pyran-4-yl)-N-(2-thienylmethyl)-3-furancarboxamide
• 2,5-dimethyl-N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]furan-3-carboxamide

• Inchi： 1S/C17H21NO3S/c1-12-10-16(13(2)21-12)17(19)18(11-15-4-3-9-22-15)14-5-7-20-8-6-14/h3-4,9-10,14H,5-8,11H2,1-2H3
• InChI Key： BSZVAYIVZGSAAZ-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(N(C2CCOCC2)CC2SC=CC=2)=O)=C1C

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 502.5±50.0 °C(Predicted)
• pka: -1.52±0.20(Predicted)

Additional information on 2,5-dimethyl-N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]furan-3-carboxamide

Introduction to 2,5-dimethyl-N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]furan-3-carboxamide (CAS No. 1797077-47-4)

2,5-dimethyl-N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]furan-3-carboxamide is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1797077-47-4, represents a fascinating example of how the integration of heterocyclic moieties can lead to novel molecular architectures with potential biological activity. The presence of multiple functional groups, including a furan ring, an oxane ring, and a thiophene moiety, suggests that this molecule may exhibit unique interactions with biological targets, making it a promising candidate for further investigation.

The furan and thiophene rings are well-known in medicinal chemistry for their ability to modulate various biological pathways. The furan ring, characterized by its oxygen-containing five-membered aromatic structure, has been extensively studied for its role in drug design due to its ability to engage in hydrogen bonding and π-stacking interactions. Similarly, the thiophene ring, with its sulfur atom, contributes to the molecule's electronic properties and can influence its binding affinity to biological receptors. The combination of these heterocycles in 2,5-dimethyl-N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]furan-3-carboxamide creates a complex system that may exhibit multifaceted pharmacological effects.

The oxan-4-yl group, derived from tetrahydropyran, introduces another layer of complexity to the molecule. This cycloalkanol moiety can enhance solubility and metabolic stability, which are critical factors in drug development. The presence of the methyl group attached to the thiophene ring further diversifies the electronic landscape of the molecule, potentially influencing its reactivity and binding properties. Together, these structural elements contribute to the unique chemical profile of 2,5-dimethyl-N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]furan-3-carboxamide, positioning it as a subject of interest for synthetic chemists and pharmacologists.

In recent years, there has been a growing emphasis on the development of novel scaffolds that can modulate central nervous system (CNS) disorders. The structural features of 2,5-dimethyl-N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]furan-3-carboxamide align well with this trend. Studies have shown that compounds containing both furan and thiophene rings can interact with neurotransmitter receptors such as serotonin and dopamine receptors. These interactions are often associated with therapeutic effects in conditions like depression, anxiety, and neurodegenerative diseases. The incorporation of an amide functional group further suggests potential activity against enzymes involved in inflammation and pain signaling.

One of the most compelling aspects of 2,5-dimethyl-N-(oxan-4-yll)-N-[(thiophene -2-y1)methyl]furancarboxamide (CAS No. 1797077_47_4) is its synthetic accessibility. The availability of commercially available starting materials for constructing its core framework allows for rapid exploration of analogs through medicinal chemistry libraries. This flexibility is crucial for optimizing potency and selectivity while minimizing off-target effects. Advances in computational chemistry have also enabled virtual screening approaches to identify potential derivatives with enhanced pharmacological profiles.

The furan ring's ability to participate in hydrogen bonding makes it particularly interesting for designing molecules that interact with biological targets via polar interactions. This property is especially relevant for drugs targeting protein-protein interactions or enzyme active sites where precise molecular recognition is essential. Additionally, the thiophene moiety can engage in π-stacking interactions with aromatic residues in proteins, further facilitating binding affinity optimization.

Recent research has highlighted the role of oxane derivatives in enhancing drug-like properties such as solubility and metabolic stability. The cycloalkanol group in this compound may contribute to improved pharmacokinetic profiles compared to analogous molecules lacking such moieties. This aspect is particularly important for oral administration where bioavailability is a critical factor determining therapeutic efficacy.

The methyl group attached to the thiophene ring introduces steric bulk that can influence binding orientation at biological targets. This fine-tuning of steric interactions is often necessary to achieve high selectivity against off-target proteins or enzymes that share similar binding pockets but differ slightly in their three-dimensional structures.

In conclusion, 2, 5-dimethy1-N-(oxan_4_y1)-N-[(thiophenee -2-y1)methy1]furancarboxamide (CAS No._1797077_47_4) represents an intriguing compound with potential applications in pharmaceutical research due to its unique structural features and predicted biological activity. Its combination of heterocyclic moieties, functional groups,and favorable physicochemical properties makes it an attractive candidate for further exploration as part of drug discovery efforts aimed at addressing CNS disorders among other therapeutic areas where precise molecular recognition is paramount.